molecular formula C16H18FNO4 B8478011 Dimethyl 4-cyano-4-(2-fluorophenyl)heptanedioate CAS No. 179064-47-2

Dimethyl 4-cyano-4-(2-fluorophenyl)heptanedioate

Cat. No.: B8478011
CAS No.: 179064-47-2
M. Wt: 307.32 g/mol
InChI Key: YFXINTFBSRXUAT-UHFFFAOYSA-N
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Description

Dimethyl 4-cyano-4-(2-fluorophenyl)heptanedioate is a useful research compound. Its molecular formula is C16H18FNO4 and its molecular weight is 307.32 g/mol. The purity is usually 95%.
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Properties

CAS No.

179064-47-2

Molecular Formula

C16H18FNO4

Molecular Weight

307.32 g/mol

IUPAC Name

dimethyl 4-cyano-4-(2-fluorophenyl)heptanedioate

InChI

InChI=1S/C16H18FNO4/c1-21-14(19)7-9-16(11-18,10-8-15(20)22-2)12-5-3-4-6-13(12)17/h3-6H,7-10H2,1-2H3

InChI Key

YFXINTFBSRXUAT-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCC(CCC(=O)OC)(C#N)C1=CC=CC=C1F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2-Fluorophenylacetonitrile (39.85 g, 0.29 mol) and ethyl acrylate (96 ml, 0.89 mol) were stirred at reflux in t-butanol (400 ml) as benzyltrimethylammonium hydroxide (40% solution in MeOH, 140 ml, 0.30 mol) was added portionwise over 48 h. The mixture was then evaporated to dryness, dissolved in ethyl acetate (1000 ml), washed with dilute HCl and brine, dried (Na2SO4) and evaporated to give an oil. This was dissolved in MeOH (300 ml), and a solution of methanolic HCl (formed by cautious addition of thionyl chloride (20 ml) to MeOH (200 ml)) was added. The solution was stirred at reflux for 2 h, evaporated, dissolved in ether, filtered, and evaporated again to yield the title compound (97.6 g, quantitative) as an amber oil.
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Synthesis routes and methods II

Procedure details

2-Fluorophenylacetonitrile (39.85 g, 0.29 mol) and ethyl acrylate (96 ml, 0.89 mol) were stirred at reflux in t-butanol (400 ml) as benzyltrimethylammonium hydroxide (40% solution in MeOH, 140 ml, 0.30 mol) was added portionwise over 48 h. The mixture was then evaporated to dryness, dissolved in ethyl acetate (1000 ml), washed with dilute HCl and brine, dried (Na2SO4) and evaporated to give an oil. This was dissolved in MeOH (300 ml), and a solution of methanolic HCl (formed by cautious addition of thionyl chloride (20 ml) to MeOH (200 ml)) was added. The solution was stirred at reflux for 2h, evaporated, dissolved in ether, filtered and evaporated again to yield the title compound (97.6 g, quantitative) as an amber oil.
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